Cas no 121258-38-6 (L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-, (Z)- (9CI))

• Product Name: L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-, (Z)- (9CI)
• CAS No: 121258-38-6
• MF: C₃₄H₆₁N₅O₅
• MW: 619.87864947319
• CID: 209996
• PubChem ID: 6439083
• Update Time: 2025-04-19

L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valinamide,N-(1-oxo-9-octadecenyl)-L-alanyl-L-alanyl-L-prolyl-, (Z)- (9CI)
• (2S)-1-[(2S)-2-[[(2S)-2-aminopropanoyl]amino]propanoyl]-N-[(2S)-3-methyl-1-[[(Z)-octadec-9-enoyl]amino]-1-oxobutan-2-yl]pyrrolidine-2-carboxamide
• oleoylalanyl-alanyl-prolyl-valine amide
• L-alanyl-L-alanyl-L-prolyl-N-[(9Z)-octadec-9-enoyl]-L-valinamide
• Ol-Ala-ala-pro-val-NH2
• Oleoylalanyl-alanyl-prolyl-valinamide
• 121258-38-6

• Inchi： 1S/C34H61N5O5/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-23-29(40)37-33(43)30(25(2)3)38-32(42)28-22-21-24-39(28)34(44)27(5)36-31(41)26(4)35/h13-14,25-28,30H,6-12,15-24,35H2,1-5H3,(H,36,41)(H,38,42)(H,37,40,43)/b14-13-/t26-,27-,28-,30-/m0/s1
• InChI Key： JPYFZHKSMACEQL-CBEAGQJSSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)NC([C@H](C)N)=O)=O)N[C@H](C(NC(CCCCCCC/C=C\CCCCCCCC)=O)=O)C(C)C

Computed Properties

• Exact Mass: 619.46763
• Monoisotopic Mass: 619.46727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 22
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 151

Experimental Properties

• Density: 1.054
• Boiling Point: 827.2°Cat760mmHg
• Flash Point: 454.1°C
• Refractive Index: 1.507
• PSA: 150.7